Cas no 481674-57-1 (3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide)

• Product Name: 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide
• CAS No: 481674-57-1
• MF: C₁₈H₁₂F₂N₂O₃S
• MW: 374.361289978027
• CID: 5454033
• PubChem ID: 93095461
• Update Time: 2025-10-23

3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxaindan-5-yl)-2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}prop-2-enamide
• 481674-57-1
• EN300-26601178
• (Z)-3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]prop-2-enamide
• Z44313451
• 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide

• Inchi： 1S/C18H12F2N2O3S/c19-18(20)26-14-4-2-13(3-5-14)22-17(23)12(9-21)7-11-1-6-15-16(8-11)25-10-24-15/h1-8,18H,10H2,(H,22,23)
• InChI Key： SXKSNWDLMZPXEZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(SC(F)F)C=C1)(=O)C(C#N)=CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 374.05366975g/mol
• Monoisotopic Mass: 374.05366975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.9±50.0 °C(Predicted)
• pka: 9.82±0.70(Predicted)

Additional information on 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide

3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide (CAS No. 481674-57-1): A Comprehensive Overview

3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide (CAS No. 481674-57-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzodioxole and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide includes a benzodioxole ring, a cyano group, and a difluoromethylthio moiety. These structural elements endow the compound with a range of biological activities, making it a subject of interest for various research endeavors. The benzodioxole ring is known for its ability to modulate receptor interactions, while the cyano group and difluoromethylthio substituents enhance the compound's pharmacological properties.

Recent studies have explored the potential of 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide has shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells through the activation of caspase pathways. This mechanism of action makes it a candidate for further investigation in oncology, particularly in the development of targeted therapies for solid tumors.

The pharmacokinetic properties of 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for drug development. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In the context of drug discovery and development, 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide represents a promising lead compound. Its unique structure and multifaceted biological activities offer a foundation for the design and synthesis of novel therapeutic agents. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects.

The synthesis of 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide involves several steps that require precise control over reaction conditions. Key synthetic routes include the formation of the benzodioxole ring through cyclization reactions and the introduction of the cyano and difluoromethylthio groups via substitution reactions. These synthetic strategies are crucial for ensuring high yields and purity levels, which are essential for both research and industrial applications.

In conclusion, 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-2-propenamide (CAS No. 481674-57-1) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation. As research continues to advance our understanding of this compound, it holds promise for contributing to the development of new therapeutic strategies for various diseases.